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Compound of Interest

Compound Name: AT-127
Cat. No.: B11931660

Get Quote

For researchers, scientists, and drug development professionals, the safe and effective
handling of novel compounds is paramount. This document provides essential guidance on
personal protective equipment (PPE), operational procedures, and disposal plans for AT-127, a
compound identified in preclinical studies as ATR-127, a novel 32- and (33-adrenoceptor
agonist.[1] Given the early stage of its development, a specific Safety Data Sheet (SDS) is not
yet publicly available. Therefore, the following recommendations are based on the general
safety profiles of B-adrenergic agonists and standard laboratory practices for handling

\\

research-grade compounds of unknown toxicity.

Compound Data Summary
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Compound Name

ATR-127

[1]

Compound Class

[32- and B3-adrenoceptor

agonist

[1]

Therapeutic Potential

Treatment of obesity and

associated metabolic disorders

[1]

Preclinical Model

Diet-induced obese mice

[1]

Observed Effects

Improved glucose
homeostasis, decreased body

weight and fat mass

[1]

Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data for AT-127, a cautious approach to PPE is mandatory.
The following table outlines the recommended PPE for handling this compound in a laboratory

setting.

PPE Category

Recommended Equipment

Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes or

aerosols of the compound.

Hand Protection

Nitrile gloves

Provides a barrier against skin
contact. Gloves should be
inspected before use and

changed frequently.

Body Protection

Laboratory coat

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A
fume hood is recommended
when handling powders or

creating solutions.

Minimizes the risk of

inhalation.
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Experimental Protocols: Safe Handling and
Operational Plan

The following step-by-step guidance ensures the safe handling of AT-127 throughout the

experimental workflow.

1. Preparation and Planning:

Before handling AT-127, review all available information on (3-adrenergic agonists to
understand potential physiological effects.[2][3][4]

Ensure all necessary PPE is available and in good condition.

Prepare a dedicated and clearly labeled workspace for handling the compound.

Have a spill kit readily accessible.

. Compound Handling:

All handling of solid AT-127 should be conducted within a chemical fume hood to prevent
inhalation of airborne patrticles.

When preparing solutions, add the solvent to the solid compound slowly to avoid splashing.

Avoid direct contact with the skin, eyes, and clothing. In case of accidental contact, follow the
first aid measures outlined below.

. First Aid Measures:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.
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 Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do
not induce vomiting. Seek immediate medical attention.

4. Disposal Plan:

o All waste materials contaminated with AT-127, including gloves, disposable lab coats, and
bench paper, should be collected in a designated, sealed hazardous waste container.

e Unused or expired AT-127 should be treated as chemical waste.

e Follow your institution's and local regulations for the disposal of investigational drugs and
chemical waste.[5] This typically involves incineration by a licensed waste disposal company.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of AT-127 in a
research laboratory setting.
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Safe Handling Workflow for AT-127
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Caption: Logical workflow for the safe handling of AT-127.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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